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Compound of Interest

Compound Name: 2-(Phenyilthio)ethanol

Cat. No.: B1207423

For Researchers, Scientists, and Drug Development Professionals: Your Comprehensive
Safety and Handling Protocol

This guide provides critical, immediate safety and logistical information for the handling of 2-
(Phenylthio)ethanol (CAS No. 699-12-7). Adherence to these procedures is essential for
ensuring laboratory safety and operational integrity. This document will serve as a preferred
resource, offering value beyond standard product information by detailing procedural, step-by-
step guidance for safe handling, storage, and disposal.

Hazard Identification and Risk Assessment

2-(Phenylthio)ethanol is a hazardous chemical that requires careful handling. The primary
risks are associated with its toxicity and potential for causing irritation. A thorough risk
assessment should be conducted before commencing any work with this substance.

Hazard Summary Table

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1207423?utm_src=pdf-interest
https://www.benchchem.com/product/b1207423?utm_src=pdf-body
https://www.benchchem.com/product/b1207423?utm_src=pdf-body
https://www.benchchem.com/product/b1207423?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Classification GHS Hazard Statement Signal Word
Acute Toxicity, Oral H302: Harmful if swallowed Warning
o H312: Harmful in contact with ]
Acute Toxicity, Dermal ) Warning
skin
Skin Corrosion/Irritation H315: Causes skin irritation Warning
) o H319: Causes serious eye ]
Serious Eye Damage/Irritation o Warning
irritation
Acute Toxicity, Inhalation H332: Harmful if inhaled Warning
» o H335: May cause respiratory ]
Specific Target Organ Toxicity Warning

irritation

Physicochemical Properties

Property Value

Molecular Formula C8H100S

Molecular Weight 154.23 g/mol

Boiling Point 115-116 °C at 2 mmHg

Density 1.143 g/mL at 25 °C

Flash Point 113 °C (235.4 °F) - closed cupl[1]

Personal Protective Equipment (PPE)

The selection and proper use of PPE are the most critical lines of defense against exposure to
2-(Phenylthio)ethanol.

PPE Requirements Table
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Protection Type

Specification

Rationale

Hand Protection

Nitrile or Neoprene Gloves

Provides protection against
skin contact and absorption. A
safety data sheet for 2-
(Phenylthio)ethanol specifically
mentions nitrile and neoprene

as suitable glove materials.

Eye Protection

Chemical Safety Goggles and
Face Shield

Protects against splashes that
can cause serious eye
irritation. A face shield should
be worn when handling larger
quantities or when there is a

significant splash risk.[2]

Skin and Body Protection

Chemical-Resistant Laboratory
Coat

A lab coat made of a chemical-
resistant material should be
worn to protect against skin

contact.

Respiratory Protection

Air-Purifying Respirator with
Organic Vapor Cartridges

Required when working
outside of a certified chemical
fume hood or when dealing
with spills. Use a NIOSH-
approved respirator.[3][4][5]

Operational Plan: Step-by-Step Handling

Procedures

All handling of 2-(Phenylthio)ethanol must be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.

Experimental Workflow
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Caption: Workflow for handling 2-(Phenylthio)ethanol.
Step 1: Preparation
o Ensure the chemical fume hood is operational and the sash is at the appropriate height.

o Gather all necessary materials, including 2-(Phenylthio)ethanol, reaction vessels, and
waste containers, and place them in the fume hood.

» Don all required PPE as specified in the table above.

Step 2: Handling
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» Conduct all transfers, weighing, and reactions involving 2-(Phenylthio)ethanol within the
chemical fume hood.

o Use appropriate tools (e.g., spatulas, pipettes) to avoid direct contact.
o Keep containers of 2-(Phenylthio)ethanol sealed when not in use.
Step 3: Temporary Storage

« If the chemical is to be used over a period of time, store it in a clearly labeled, sealed
container in a designated, well-ventilated storage area away from incompatible materials.

Disposal Plan: Step-by-Step Waste Management

Proper disposal of 2-(Phenylthio)ethanol and contaminated materials is crucial to prevent
environmental contamination and exposure risks.

Disposal Workflow

Collect Liquid Waste Collect Solid Waste

In Fume Hood

Neutralize with Bleach Package Solid Waste

fter Reaction

Label Waste Containers

(Dispose via EHS)

Click to download full resolution via product page
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Caption: Disposal workflow for 2-(Phenylthio)ethanol waste.
Step 1: Waste Segregation

o Liquid Waste: Collect all solutions containing 2-(Phenylthio)ethanol in a designated,
labeled, and sealed hazardous waste container.

e Solid Waste: Collect all contaminated materials (e.g., gloves, paper towels, pipette tips) in a
separate, labeled hazardous waste bag or container.

Step 2: Neutralization of Liquid Waste

 In a chemical fume hood, slowly add the 2-(Phenylthio)ethanol waste to a stirred solution of
commercial bleach (sodium hypochlorite). Arecommended ratio is approximately 7 mL of
bleach for every 1 mL of thiol-containing waste.[1] The reaction can be exothermic, so
cooling may be necessary.[1]

» Allow the mixture to stir for at least 2 hours to ensure complete oxidation of the thiol.[6]
Step 3: Final Disposal
o The neutralized liquid waste should be collected in a hazardous waste container.

 All solid and liquid waste must be disposed of through your institution's Environmental Health
and Safety (EHS) office. Do not pour any waste down the drain.[7]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

Emergency Response Table
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Incident Procedure

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes.
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention.[8][9]

Immediately flush eyes with a gentle stream of
water for at least 15 minutes, holding the eyelids
Eye Contact open. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[8][°]

Move the affected person to fresh air. If
Inhalation breathing is difficult, administer oxygen. Seek

medical attention.[8][9]

Do NOT induce vomiting. Rinse mouth with

Ingestion _ . _ .
water. Seek immediate medical attention.[8]
For small spills, absorb the material with an inert
absorbent (e.g., vermiculite, sand) and place it
Spill in a sealed container for disposal. For large

spills, evacuate the area and contact your

institution's EHS office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. assets.thermofisher.com [assets.thermofisher.com]
o 2. datasheets.scbt.com [datasheets.scbt.com]
o 3. leap.epa.ie [leap.epa.ie]

e 4. Pocket Guide to Chemical Hazards Introduction | NIOSH | CDC [cdc.gov]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20Ansell.pdf
https://static.csbsju.edu/Documents/EHS/pdfs/chemical%20glove%20safety.pdf
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20Ansell.pdf
https://static.csbsju.edu/Documents/EHS/pdfs/chemical%20glove%20safety.pdf
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20Ansell.pdf
https://static.csbsju.edu/Documents/EHS/pdfs/chemical%20glove%20safety.pdf
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20Ansell.pdf
https://www.benchchem.com/product/b1207423?utm_src=pdf-custom-synthesis
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10861~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2013:55:47~~2-(Phenylthio
https://datasheets.scbt.com/sc-238198.pdf
https://leap.epa.ie/docs/720108fa-65be-422d-a914-645ef6d5f1fd.pdf
https://www.cdc.gov/niosh/npg/pgintrod.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

. calpaclab.com [calpaclab.com]
. cdc.gov [cdc.gov]
. Pocket Guide to Chemical Hazards | NIOSH | CDC [cdc.gov]

. ehs.sfsu.edu [ehs.sfsu.edu]

.
© (0] ~ » &)

. Static.csbsju.edu [static.csbsju.edu]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 2-
(Phenylthio)ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207423#personal-protective-equipment-for-
handling-2-phenylthio-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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